molecular formula C14H9IN2O B8506445 6-Iodo4-phenoxyquinazoline CAS No. 287193-14-0

6-Iodo4-phenoxyquinazoline

Cat. No. B8506445
CAS RN: 287193-14-0
M. Wt: 348.14 g/mol
InChI Key: CTPQHELSTYPIBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Iodo4-phenoxyquinazoline is a useful research compound. Its molecular formula is C14H9IN2O and its molecular weight is 348.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Iodo4-phenoxyquinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Iodo4-phenoxyquinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

287193-14-0

Product Name

6-Iodo4-phenoxyquinazoline

Molecular Formula

C14H9IN2O

Molecular Weight

348.14 g/mol

IUPAC Name

6-iodo-4-phenoxyquinazoline

InChI

InChI=1S/C14H9IN2O/c15-10-6-7-13-12(8-10)14(17-9-16-13)18-11-4-2-1-3-5-11/h1-9H

InChI Key

CTPQHELSTYPIBN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC2=NC=NC3=C2C=C(C=C3)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of NaH (washed free of mineral oil) in DMF (40 mL) was cooled to 0° C. and a solution of phenol (5.65 g, 60 mmol) in DMF (20 mL) was added dropwise. Upon completion of addition, 6-iodo-4-chloroquinazoline 13 (14.6 g, 50.3 mmol) was added as a solid in small portions. The cooling bath was moved and the reaction mixture was stirred at room temperature for 2 hours. The mixture was then quenched with water (200 mL), diluted with EtOAc (300 mL) and transferred to a separatory funnel. The organic layer was washed with dilute aqueous NaOH, water and brine and dried over Na2SO4. Filtration of the solids and removal of the solvent provided 6-iodo-4-phenoxyquinazoline 14 (17.2 g, 98%) as a yellow solid. 1H NMR (400 MHz; CDCl3): δ: 8.74 (d, 1H), 8.14 (s, 1H), 8.12 (dd, 1H), 7.71 (d, 1H), 7.49 (dd, 2H), 7.32 (t, 1H), 7.22 (m, 2H).
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
5.65 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
14.6 g
Type
reactant
Reaction Step Three

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